Cas no 907973-09-5 (2-Piperazinone,5-(2-methylpropyl)-)

2-Piperazinone,5-(2-methylpropyl)- is a heterocyclic organic compound featuring a piperazinone core substituted with an isobutyl group at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The compound’s rigid piperazinone framework offers stability, while the 2-methylpropyl side chain enhances lipophilicity, influencing solubility and bioavailability. Its versatility makes it a valuable intermediate for designing bioactive molecules, particularly in CNS-targeted drug development. The well-defined molecular architecture allows for precise modifications, enabling tailored applications in medicinal chemistry. High purity and consistent synthesis protocols ensure reproducibility for research and industrial use.
2-Piperazinone,5-(2-methylpropyl)- structure
907973-09-5 structure
Product Name:2-Piperazinone,5-(2-methylpropyl)-
CAS No:907973-09-5
MF:C8H16N2O
MW:156.225441932678
CID:797869
PubChem ID:13553919
Update Time:2025-06-07

2-Piperazinone,5-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,5-(2-methylpropyl)-
    • AKOS006287500
    • 5-Isobutylpiperazin-2-one
    • 5-ISOBUTYL-PIPERAZIN-2-ONE
    • DTXSID60543665
    • AB37220
    • AB37224
    • AB37219
    • 907973-09-5
    • (S)-5-ISOBUTYL-PIPERAZIN-2-ONE
    • Piperazinone, 5-(2-methylpropyl)-, (S)- (9CI)
    • SCHEMBL24052995
    • 1240589-69-8
    • CS-0459453
    • (R)-5-ISOBUTYL-PIPERAZIN-2-ONE
    • 106607-78-7
    • EN300-693104
    • 5-(2-METHYLPROPYL)PIPERAZIN-2-ONE
    • Inchi: 1S/C8H16N2O/c1-6(2)3-7-4-10-8(11)5-9-7/h6-7,9H,3-5H2,1-2H3,(H,10,11)
    • InChI Key: AFBPLPMOIDXYMR-UHFFFAOYSA-N
    • SMILES: O=C1CNC(CN1)CC(C)C

Computed Properties

  • Exact Mass: 156.126263138g/mol
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.1Ų

2-Piperazinone,5-(2-methylpropyl)- Pricemore >>

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